Cas no 1427373-63-4 (methyl 6-chloro-2-formyl-3-hydroxybenzoate)

• Product Name: methyl 6-chloro-2-formyl-3-hydroxybenzoate
• CAS No: 1427373-63-4
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• CID: 4598868
• PubChem ID: 130063177
• Update Time: 2025-10-25

methyl 6-chloro-2-formyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-FORMYL-3-HYDROXY-BENZOIC ACID METHYL ESTER
• methyl 6-chloro-2-formyl-3-hydroxybenzoate

• Inchi： 1S/C9H7ClO4/c1-14-9(13)8-5(4-11)7(12)3-2-6(8)10/h2-4,12H,1H3
• InChI Key： ZUUJIDUPNJFHOH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Cl)C=CC(O)=C1C=O

Additional information on methyl 6-chloro-2-formyl-3-hydroxybenzoate

Comprehensive Overview of Methyl 6-Chloro-2-Formyl-3-Hydroxybenzoate (CAS No. 1427373-63-4)

Methyl 6-chloro-2-formyl-3-hydroxybenzoate (CAS No. 1427373-63-4) is a versatile organic compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro, formyl, and hydroxy functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery and material science. With the growing demand for high-purity intermediates, understanding its properties and synthesis methods is critical for optimizing laboratory and industrial processes.

The compound’s CAS number 1427373-63-4 is a key identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Recent trends in green chemistry have spurred interest in eco-friendly synthesis routes for methyl 6-chloro-2-formyl-3-hydroxybenzoate, aligning with global sustainability goals. Questions like "How to synthesize 6-chloro-2-formyl-3-hydroxybenzoate derivatives?" or "What are the spectroscopic properties of CAS 1427373-63-4?" are commonly explored in academic forums and search engines, reflecting its relevance in modern research.

From a structural perspective, the presence of both aldehyde and ester groups in methyl 6-chloro-2-formyl-3-hydroxybenzoate enables diverse reactivity, facilitating its use in multicomponent reactions. This adaptability is particularly valuable in designing heterocyclic compounds, a hot topic in medicinal chemistry. Analysts also highlight its role in developing biodegradable polymers, addressing the surge in demand for sustainable materials. Searches for "CAS 1427373-63-4 suppliers" or "methyl 6-chloro-2-formyl-3-hydroxybenzoate solubility" underscore its commercial and experimental significance.

Quality control is another critical aspect, as impurities in methyl 6-chloro-2-formyl-3-hydroxybenzoate can impact downstream applications. Advanced analytical techniques like HPLC and NMR are often employed to verify purity, a frequent query among quality assurance professionals. Furthermore, the compound’s stability under varying pH and temperature conditions is a recurring research topic, especially for formulations requiring long shelf lives. Keywords such as "storage conditions for CAS 1427373-63-4" or "degradation pathways of hydroxybenzoate esters" are gaining traction in scientific literature.

In conclusion, methyl 6-chloro-2-formyl-3-hydroxybenzoate (CAS No. 1427373-63-4) bridges multiple disciplines, from synthetic chemistry to environmental science. Its functional groups and reactivity profile continue to inspire innovations, while its commercial availability supports scalable production. As researchers explore greener synthesis methods and novel applications, this compound remains a focal point in both academic and industrial settings.